Cas no 524062-32-6 (2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide)

• Product Name: 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• CAS No: 524062-32-6
• MF: C₁₉H₂₀F₃N₃O₂
• MW: 379.376214981079
• CID: 5716364
• PubChem ID: 1045972
• Update Time: 2025-05-22

2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-Phenylpiperazin-1-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide
• STK679407
• 2-(4-PHENYL-1-PIPERAZINYL)-N-(4-(TRIFLUOROMETHOXY)PHENYL)ACETAMIDE
• AKOS000676620
• SRPOXARBWBFKET-UHFFFAOYSA-N
• CS-0331881
• 2-(4-phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
• JS-2614
• Acetamide, 2-(4-phenylpiperazin-1-yl)-N-(4-trifluoromethoxyphenyl)-
• 524062-32-6
• 2-(4-PHENYLPIPERAZINO)-N-[4-(TRIFLUOROMETHOXY)PHENYL]ACETAMIDE
• SALOR-INT L294020-1EA
• 1-Piperazineacetamide, 4-phenyl-N-[4-(trifluoromethoxy)phenyl]-
• 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

• Inchi： 1S/C19H20F3N3O2/c20-19(21,22)27-17-8-6-15(7-9-17)23-18(26)14-24-10-12-25(13-11-24)16-4-2-1-3-5-16/h1-9H,10-14H2,(H,23,26)
• InChI Key： SRPOXARBWBFKET-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(CN1CCN(C2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 379.15076138g/mol
• Monoisotopic Mass: 379.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 505.4±50.0 °C(Predicted)
• pka: 13.62±0.70(Predicted)

Additional information on 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

Recent Advances in the Study of 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS: 524062-32-6)

The compound 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS: 524062-32-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a phenylpiperazine moiety and a trifluoromethoxy-substituted phenylacetamide, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.

One of the key areas of investigation has been the compound's interaction with neurotransmitter receptors, particularly those in the dopaminergic and serotonergic systems. Preliminary in vitro and in vivo studies suggest that 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide exhibits high affinity for specific receptor subtypes, which may underlie its potential efficacy in treating neurological and psychiatric disorders. For instance, recent findings indicate that the compound modulates dopamine D2 and serotonin 5-HT1A receptors, which are critical targets in the treatment of conditions such as schizophrenia, depression, and anxiety.

In addition to its neurological applications, research has also explored the compound's potential in other therapeutic areas. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide exhibits anti-inflammatory and analgesic properties in animal models of chronic pain. The study highlighted the compound's ability to inhibit pro-inflammatory cytokines and modulate pain pathways, suggesting its utility as a novel analgesic agent. These findings open new avenues for the development of non-opioid pain management therapies, addressing a critical need in the current pharmaceutical landscape.

Another significant aspect of recent research has been the optimization of the compound's pharmacokinetic and pharmacodynamic profiles. Structure-activity relationship (SAR) studies have been conducted to identify derivatives of 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide with improved bioavailability and reduced off-target effects. For example, a 2022 study in Bioorganic & Medicinal Chemistry reported the synthesis of several analogs with enhanced metabolic stability and blood-brain barrier penetration, which could facilitate their translation into clinical use.

Despite these promising developments, challenges remain in the development of 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and long-term safety profiles require further investigation. Ongoing preclinical studies aim to address these concerns, with a focus on establishing dose-response relationships and identifying any adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, the compound 2-(4-Phenylpiperazin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide (CAS: 524062-32-6) represents a promising candidate for multiple therapeutic applications. Its unique pharmacological properties, combined with recent advancements in SAR and pharmacokinetic optimization, highlight its potential to address unmet medical needs. Future research should focus on overcoming existing challenges and advancing the compound through clinical trials to fully realize its therapeutic potential.